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Abstract

Lead(ll) sulfate (PbSOa4) is an inorganic compound of significant industrial and academic
interest, primarily due to its central role in the electrochemistry of lead-acid batteries. Despite
its apparent simplicity, PbSOa exhibits a range of chemical behaviors, including precipitation,
complexation, and amphoteric reactions. Its low aqueous solubility is a defining characteristic,
governing many of its applications and environmental fate. This document provides a
comprehensive overview of the fundamental chemical reactions of lead(ll) sulfate, supported
by quantitative data, detailed experimental protocols, and logical diagrams to elucidate its
reaction pathways.

Physicochemical Properties of Lead(ll) Sulfate

Lead(ll) sulfate is a white, crystalline solid that is poorly soluble in water.[1][2] It is also known
by other names such as anglesite, fast white, and milk white.[1][3] The key physicochemical
properties of PbSO4 are summarized in the table below.
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Property Value Reference
Chemical Formula PbSOa4 [11[3]

Molar Mass 303.26 g/mol [1]
Appearance White solid [11[3]
Density 6.29 g/cm?3 [1]

Melting Point 1,087 °C (decomposes) [1][3]

Solubility in Water

0.00425 g/100 mL (25 °C)

[1]

Solubility Product (Ksp)

2.13 x 1078 (20 °C)

[1]3]

Crystal Structure

Orthorhombic

[1]3]

Std Enthalpy of Formation
(AfHO95)

-920 kJ-mol-1

[1]

Std Molar Entropy (S©9)

149 J-mol~t.K~1

[1]

Core Chemical Reactions
Solubility and Precipitation

The most fundamental reaction involving lead(ll) sulfate is its equilibrium in water. Due to its

low solubility, it readily precipitates when aqueous solutions containing lead(ll) ions (Pb2*) and

sulfate ions (SO427) are mixed.[4][5] The common source for aqueous Pb2* ions is the highly
soluble lead(ll) nitrate, Pb(NOs)2.[4][5]

The net ionic equation for the precipitation is: Pb2*(aq) + SO42-(aq) — PbSOa(s)[4]

This reaction is central to the gravimetric analysis of lead and is a key confirmatory test for

Pb2* ions in qualitative analysis.[6][7]
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Caption: Precipitation of lead(ll) sulfate from aqueous ions.

Amphoteric Reactions: Behavior with Acids and Bases

Lead(ll) sulfate exhibits amphoteric properties, reacting with both concentrated acids and
strong bases.

o Reaction with Strong Bases: In the presence of concentrated alkali solutions, such as
sodium hydroxide (NaOH), lead(ll) sulfate dissolves to form a soluble
tetrahydroxidoplumbate(ll) complex.[1][8]

PbSOa(s) + 40H~(aq) — [Pb(OH)4]2~(aq) + SO42~(aq)

o Reaction with Concentrated Acids: It can also be dissolved in concentrated strong acids like
sulfuric acid (H2S0a4), nitric acid (HNOs), or hydrochloric acid (HCI) to form soluble acidic
salts or complex compounds.[1] In highly concentrated sulfuric acid (>80%), it forms lead
hydrogensulfate, Pb(HSOa4)2.[1]

PbSOa(s) + H2SOa4(conc) — Pb(HSO4)2(aq)
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Caption: Amphoteric reactions of lead(ll) sulfate.

Complexation Reactions

Lead(ll) sulfate is soluble in solutions containing certain complexing agents, most notably
ammonium acetate and ammonium tartrate.[1][3][8] The acetate ions form a stable, soluble
complex with lead(ll), effectively dissolving the precipitate.[6][9]

PbSO0a(s) + 4CH:COO-(ag) — [Pb(CH3COO)]2~(aq) + SO+2-(aq)

This property is exploited in qualitative analysis to dissolve precipitated PbSOa for further
confirmatory tests.[6][10]

Redox Reactions: The Lead-Acid Battery

The most significant application of lead(ll) sulfate is in lead-acid rechargeable batteries. During
the discharge cycle, both the lead (Pb) anode and the lead dioxide (PbO2z) cathode are
converted to lead(ll) sulfate.[1][2][11][12] The process is reversed during charging.[1][2][12]
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o Discharge (Electricity Generation):
o Anode (-): Pb(s) + HSO4~(ag) — PbSOa(s) + H*(aq) + 2e~
o Cathode (+): PbO2z(s) + HSO4~(aq) + 3H*(aq) + 2e~ - PbS0a(s) + 2H20(l)
o Overall: Pb(s) + PbO2z(s) + 2H2S04(aq) — 2PbSO0a4(s) + 2H20(])

o Charge (Electricity Storage): The reactions are reversed. PbSOa at the anode is reduced
back to Pb, and PbSOa4 at the cathode is oxidized back to PbOs-.

Failure to fully reverse this process can lead to the formation of stable, crystalline lead sulfate
on the battery plates, a process known as sulfation, which is a primary cause of battery failure.
[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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